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Compound of Interest

Compound Name: BYK204165

Cat. No.: B1668166 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of the PARP1 inhibitor,

BYK204165, in solution at temperatures of -20°C and -80°C.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for BYK204165 in solution?

A: For optimal stability, it is recommended to prepare aliquots of BYK204165 in a suitable

solvent, such as DMSO, and store them at -80°C for long-term use. For shorter-term storage,

-20°C is also an option, though the stability period is reduced.

Q2: How long can I store BYK204165 solutions at -20°C and -80°C?

A: The stability of BYK204165 in solution varies depending on the storage temperature. Based

on information from suppliers, the recommended storage periods are summarized below.[1][2]

It is important to note that one supplier advises against long-term storage in solution and

recommends using it promptly after preparation.[3]

Q3: What precautions should I take when preparing and storing BYK204165 solutions?

A: To ensure the integrity and stability of your BYK204165 solutions, follow these guidelines:

Use a suitable solvent: DMSO is a commonly used solvent for BYK204165.[1][2]
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Aliquot: To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial

to aliquot the stock solution into single-use volumes.

Proper Sealing: Ensure that storage vials are tightly sealed to prevent solvent evaporation

and contamination.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of BYK204165

solution due to improper

storage or repeated freeze-

thaw cycles.

Prepare fresh aliquots from a

new powder stock. Always use

a fresh aliquot for each

experiment. Verify the storage

duration and temperature of

existing stock solutions.

Reduced potency of the

inhibitor

The solution may have been

stored for longer than the

recommended period, leading

to compound degradation.

Discard the old stock solution

and prepare a new one from

the powder form. Refer to the

stability data table for

recommended storage times.

Precipitate formation in the

solution upon thawing

The concentration of the

solution may be too high, or

the solvent may have partially

evaporated.

Gently warm the solution and

vortex to redissolve the

precipitate. If the issue

persists, consider preparing a

new solution at a slightly lower

concentration.

Quantitative Stability Data
The following table summarizes the recommended storage periods for BYK204165 in solution

at -20°C and -80°C, based on data from various suppliers.
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Storage Temperature MedchemExpress[1] Selleck Chemicals[2]

-20°C 1 year 1 month

-80°C 2 years 1 year

Experimental Protocols
Protocol for Preparation of BYK204165 Stock Solution

Weighing: Accurately weigh the desired amount of BYK204165 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the desired

stock concentration.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage,

protected from light.

Visualizations
Logical Workflow for Handling BYK204165 Solutions
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Prepare fresh BYK204165 stock solution in DMSO

Aliquot into single-use volumes

Best practice

Store at -80°C (long-term) or -20°C (short-term)

Storage

Thaw a single aliquot for experiment

For use

Use immediately in experiment

Crucial step

Discard any unused portion of the thawed aliquot

Prevent degradation

Click to download full resolution via product page

Caption: Workflow for preparing and handling BYK204165 solutions to ensure stability.

Signaling Pathway of PARP Inhibition
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Caption: BYK204165 inhibits PARP1, disrupting DNA damage repair pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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